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Compound of Interest

Compound Name: (Z)-Tetrachlorvinphos-d6

Cat. No.: B15557186 Get Quote

Essential Safety and Handling Guide for (Z)-
Tetrachlorvinphos-d6
(Z)-Tetrachlorvinphos-d6 is a deuterated analog of Tetrachlorvinphos, an organophosphate

insecticide. This guide provides essential safety protocols, personal protective equipment

(PPE) requirements, and disposal procedures for laboratory personnel.

Hazard Identification and Immediate Precautions
(Z)-Tetrachlorvinphos-d6, like its non-deuterated counterpart, is presumed to be harmful if

swallowed, in contact with skin, or inhaled.[1] It is classified as an organophosphate, which are

known cholinesterase inhibitors. Symptoms of overexposure can include headache, dizziness,

nausea, and in severe cases, convulsions or coma.[2] It may also cause skin and eye irritation.

[2][1] Some sources indicate that Tetrachlorvinphos is suspected of causing cancer.[3][4]

Immediate actions upon exposure:

If swallowed: Call a poison center or doctor immediately.[3][4]

If on skin: Wash with plenty of water.[3] Remove contaminated clothing immediately.[2]

If in eyes: Rinse cautiously with water for several minutes.[3]

If inhaled: Move to fresh air.[3]
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Personal Protective Equipment (PPE)
The appropriate PPE is the primary line of defense against exposure to (Z)-
Tetrachlorvinphos-d6.[5] Always consult the specific Safety Data Sheet (SDS) for the product

you are using. If an SDS for the deuterated compound is unavailable, follow the

recommendations for Tetrachlorvinphos.

PPE Category Recommended Equipment

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) are essential as hands are highly

exposed during handling.[6]

Body Protection

A lab coat or chemical safety suit should be

worn to prevent skin contact.[7] For tasks with a

high risk of splashing, a chemical-resistant

apron over coveralls is advised.[5]

Eye and Face Protection

Safety glasses with side shields, chemical

splash goggles, or a face shield are necessary

to protect against splashes.[6][7]

Respiratory Protection

For operations that may generate dust or

aerosols, a respirator is recommended.[5][7]

The specific type of respirator and cartridge

should be selected based on the potential

exposure level.

Operational and Disposal Plans
Handling and Storage:

Work in a well-ventilated area, preferably a chemical fume hood.[2]

Avoid direct contact with the substance.[2]

Do not eat, drink, or smoke in the handling area.[3][4]

Store in a tightly closed container in a cool, dry, and locked area.[3][4]
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Wash hands thoroughly after handling.

Disposal Plan:

Contaminated materials and waste must be disposed of as hazardous waste in accordance

with local, regional, and national regulations.[4] Do not allow the substance to enter drains or

watercourses.[2][4] Severely contaminated clothing should be disposed of as hazardous waste.

[2]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of (Z)-
Tetrachlorvinphos-d6 in a laboratory setting.
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Caption: Workflow for Safe Handling of (Z)-Tetrachlorvinphos-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15557186?utm_src=pdf-custom-synthesis
https://assets.greenbook.net/M119542.pdf
https://mz.uplcorp.com/download_links/YMkwVQwOCFnoyFaiHoyHgtSjtVT3HsdP9ca9QE2h.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-13537X1%20English%20SDS%20US.pdf
https://www.sigmaaldrich.com/US/en/sds/SIAL/43677
https://www.health.vic.gov.au/environmental-health/pesticide-use-and-personal-protective-equipment
https://extension.unh.edu/resource/personal-protective-equipment-ppe-pesticide-use-selection-use-legal-requirements-fact-sheet
https://extension.unh.edu/resource/personal-protective-equipment-ppe-pesticide-use-selection-use-legal-requirements-fact-sheet
https://www.solutionsstores.com/personal-protective-equipment
https://www.solutionsstores.com/personal-protective-equipment
https://www.benchchem.com/product/b15557186#personal-protective-equipment-for-handling-z-tetrachlorvinphos-d6
https://www.benchchem.com/product/b15557186#personal-protective-equipment-for-handling-z-tetrachlorvinphos-d6
https://www.benchchem.com/product/b15557186#personal-protective-equipment-for-handling-z-tetrachlorvinphos-d6
https://www.benchchem.com/product/b15557186#personal-protective-equipment-for-handling-z-tetrachlorvinphos-d6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557186?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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